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An In-depth Technical Guide to the Safe Handling of Ethylene Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethylene formate, also known as ethyl methanoate, is a volatile ester recognized by its

characteristic rum-like, fruity odor.[1][2] It serves various roles in industrial and research

settings, including as a solvent for cellulose acetate and nitrocellulose, a fumigant for cereals

and tobacco, and as an intermediate in pharmaceutical synthesis for compounds like uracil,

cytosine, and thymine.[3] Given its high flammability and potential health hazards, a

comprehensive understanding of its safety profile and handling precautions is critical for

professionals in laboratory and drug development environments. This guide provides an in-

depth overview of the safety data for ethylene formate, outlining essential handling protocols

to ensure a safe working environment.

Hazard Identification and Classification
Ethylene formate is classified as a hazardous substance with multiple risk factors. It is a highly

flammable liquid and vapor.[4][5] Acute health effects include being harmful if swallowed or

inhaled, causing serious eye irritation, and potentially causing respiratory irritation.[4][6]

GHS Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b146916?utm_src=pdf-interest
https://www.benchchem.com/product/b146916?utm_src=pdf-body
https://www.benchchem.com/product/b146916?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-formate
https://www.sciencemadness.org/smwiki/index.php/Ethyl_formate
https://ryanox.com/product/ethyl-formate/
https://www.benchchem.com/product/b146916?utm_src=pdf-body
https://www.benchchem.com/product/b146916?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_909749075_ETHYLFORMATECASNO-109-94-4MSDS.pdf
https://www.axxence.de/fileadmin/DocumentPublisher/sds/natural_ethyl_formate_243400_WW-EN_SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/19_909749075_ETHYLFORMATECASNO-109-94-4MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR28814_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H225: Highly flammable liquid and vapour.[4][5]

H302 + H332: Harmful if swallowed or if inhaled.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Quantitative Data Summary
The following tables summarize the key quantitative safety and property data for ethylene
formate.

Table 1: Physical and Chemical Properties

Property Value Reference(s)

Molecular Formula C₃H₆O₂ / HCOOC₂H₅ [1][2][7]

Molecular Weight 74.08 g/mol [1][8]

Appearance Clear, colorless liquid [1][3]

Odor Pleasant, fruity, rum-like [1][2][9]

Boiling Point 52-54 °C (125.6-129.2 °F) [3][10]

Melting Point -80 °C (-112 °F) [3][10]

Flash Point -20 °C (-4 °F) (Closed Cup) [10][11]

Vapor Pressure 200 mmHg at 20 °C [1][12]

Density 0.917 - 0.921 g/mL at 20 °C [3][9]

| Solubility in Water | Slightly soluble; decomposes slowly |[9][13] |

Table 2: Toxicological Data
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Endpoint Value Species Reference(s)

LD50 Oral 1850 mg/kg Rat [7][10]

LD50 Dermal >5000 mg/kg Rabbit [10]

Acute Inhalation

5 of 6 rats died after

4-hr exposure to

8,000 ppm

Rat [14]

Human Health Effects
Slight eye and nasal

irritation at 330 ppm
Human [14][15]

| Primary Hazards | Eye irritation, respiratory irritation, central nervous system depression at

high concentrations.[7][11] | N/A |[7][11][16] |

Table 3: Workplace Exposure Limits

Organization Limit Type Value Reference(s)

OSHA PEL (TWA)
100 ppm (300
mg/m³)

[14]

NIOSH REL (TWA) 100 ppm (300 mg/m³) [14]

ACGIH TLV (TWA) 100 ppm (303 mg/m³) [14]

ACGIH TLV (STEL) 100 ppm [11]

| NIOSH | IDLH | 1,500 ppm |[7][14] |

Table 4: Fire and Explosion Hazards
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Hazard Data Reference(s)

Flammability
Highly Flammable Liquid
(Category 2)

[4]

Lower Explosive Limit (LEL) 2.7% [10]

Upper Explosive Limit (UEL) 16.5% [10]

Special Hazards

Vapor is heavier than air and

may travel to an ignition source

and flash back.[7][16]

Containers may explode in fire.

[7]

[7][16]

Suitable Extinguishers

Dry chemical, alcohol-resistant

foam, carbon dioxide, water

spray.

[4][7][16]

| Unsuitable Extinguishers| Heavy water stream. |[8] |

Experimental Protocols and Handling Precautions
Adherence to strict protocols is mandatory when handling ethylene formate to mitigate risks.

Safe Handling and Storage
Engineering Controls:

Operations should be conducted in a well-ventilated area, preferably within an enclosure or

using local exhaust ventilation at the site of chemical release.[17]

Use explosion-proof electrical, ventilating, and lighting equipment.[11][18]

Procedural Controls:

Ignition Sources: Prohibit all sources of ignition, including smoking, open flames, sparks, and

hot surfaces, in areas where ethylene formate is used or stored.[12][18]
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Static Electricity: Take measures to prevent the buildup of electrostatic charge. Metal

containers used for transfer should be grounded and bonded.[5][12]

Tools: Use only non-sparking tools, especially when opening and closing containers.[12]

Personal Habits: Do not eat, drink, or smoke in the handling area.[12] Wash hands

thoroughly before breaks and at the end of the workday.[4]

Storage:

Store in a cool, dry, and well-ventilated, fireproof area.[4][11]

Keep containers tightly closed and sealed until use. Containers that have been opened must

be carefully resealed and kept upright to prevent leakage.[4]

Store away from incompatible materials such as strong oxidants, strong acids, strong bases,

and nitrates.[9][11][13]
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Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)
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Ensure Proper Ventilation
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Step 2
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Step 3
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(Dispense / Use Reagent)

Step 4

Securely Store Reagent
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Step 5

Clean Work Area

Step 6

Wash Hands Thoroughly

Step 7
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A typical workflow for the safe handling of ethylene formate.
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Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Handle with solvent-resistant gloves (inspect before use). Wear a protective

suit, such as flame-retardant, antistatic clothing.[4][17]

Respiratory Protection: If risk assessment indicates that air-purifying respirators are

necessary (e.g., in case of inadequate ventilation), use appropriate respirator cartridges

(Type AXBEK for organic vapors) or a full-face supplied-air respirator.[4]

Accidental Release Measures
In the event of a spill, the following protocol should be followed:

Eliminate Ignition Sources: Immediately remove all sparks, flames, and heat sources from

the area.[11][16]

Evacuate Personnel: Evacuate unnecessary personnel from the danger area.[7][16]

Ensure Ventilation: Provide adequate ventilation to the spill area.

Don PPE: Responders must wear appropriate personal protective equipment, including

respiratory protection.[4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains or waterways.[4][19]

Cleanup: Absorb the spill with an inert, non-combustible material such as sand, earth, or

diatomaceous earth.[8][16] Collect the absorbed material using clean, non-sparking tools

and place it into a suitable, sealed container for disposal.[8][13]
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Spill Occurs

Remove Ignition Sources Evacuate Area Wear Full PPE

Contain Spill
(Use inert absorbent)

Collect Waste
(Non-sparking tools)

Dispose as Hazardous Waste

Click to download full resolution via product page

Logical relationship diagram for an ethylene formate spill response.

First Aid Protocols
Immediate and appropriate first aid is crucial following any exposure to ethylene formate.

General Advice: Move the victim from the exposure area. Show the Safety Data Sheet to the

attending medical professional.[4]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.[4][7][11]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water or shower.[11][16]
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Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes.

Remove contact lenses if present and easy to do. Continue rinsing and consult a physician.

[4][16]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[4][16]

Exposure Route

Immediate First Aid Action

Medical Attention

Inhalation

Move to Fresh Air
Provide Oxygen/Artificial Respiration

Skin Contact Remove Contaminated Clothing
Wash Skin with Water

Eye Contact
Rinse with Water (15+ min)
Remove Contact Lenses

Ingestion

Rinse Mouth
DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Signaling pathway for first aid response to ethylene formate exposure.

Disposal Considerations
Ethylene formate and its contaminated absorbents must be treated as hazardous waste.

Disposal should be carried out by a licensed disposal company.[4] It can be burned in a

chemical incinerator equipped with an afterburner and scrubber.[2][4] Dispose of the container

and unused contents in accordance with federal, state, and local requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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